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Compound of Interest

Compound Name: 4-Methylpentanal-d7

Cat. No.: B1146708 Get Quote

A Technical Guide to 4-Methylpentanal-d7 and
its Synonyms in Research
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Methylpentanal-d7, a deuterated

aldehyde of significant interest in pharmaceutical research and metabolic studies. This

document covers its synonyms, key applications, and relevant biochemical pathways,

presenting detailed information for researchers and drug development professionals.

Chemical Identity and Synonyms
4-Methylpentanal-d7 is a stable isotope-labeled version of 4-methylpentanal. The deuterium

labeling provides a distinct mass signature, making it an invaluable tool in various analytical

techniques. A comprehensive list of its synonyms is provided in Table 1.

Table 1: Synonyms and Chemical Properties of 4-Methylpentanal-d7
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Synonym CAS Number Molecular Formula
Molecular Weight (

g/mol )

4-Methylpentanal-d7 1794978-55-4 C₆H₅D₇O 107.20

4-

Methylvaleraldehyde-

d7

1794978-55-4 C₆H₅D₇O 107.20

Isocaproaldehyde-d7 1794978-55-4 C₆H₅D₇O 107.20

4-Methyl-1-pentanal-

d7
1794978-55-4 C₆H₅D₇O 107.20

Isohexanal-d7 1794978-55-4 C₆H₅D₇O 107.20

γ-

Methylvaleraldehyde-

d7

1794978-55-4 C₆H₅D₇O 107.20

4-Methylpentan-1-

one-d7
1794978-55-4 C₆H₅D₇O 107.20

Applications in Pharmaceutical Development and
Research
The primary application of 4-Methylpentanal-d7 lies in its role as a critical intermediate in the

synthesis of deuterated Pregabalin. Pregabalin is an anticonvulsant and anxiolytic medication.

The use of deuterated analogs in drug development can offer advantages such as improved

pharmacokinetic profiles.

Furthermore, its non-deuterated counterpart, 4-methylpentanal (also known as

isocaproaldehyde), is an endogenous product of the cholesterol side-chain cleavage reaction,

the initial step in steroidogenesis.[1][2] This positions 4-Methylpentanal-d7 as a potential

internal standard for the quantitative analysis of 4-methylpentanal in biological matrices, which

could serve as a biomarker for steroid metabolism.[1] The use of stable isotope-labeled internal

standards is a well-established practice in quantitative mass spectrometry-based assays,

offering high precision and accuracy.
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Biochemical Pathway: Cholesterol Side-Chain
Cleavage
The biosynthesis of steroid hormones begins with the conversion of cholesterol to

pregnenolone. This reaction is catalyzed by the mitochondrial enzyme, cholesterol side-chain

cleavage enzyme (P450scc or CYP11A1).[2][3][4] The reaction proceeds in three steps,

involving two hydroxylations of the cholesterol side chain, ultimately leading to the cleavage of

the C20-C22 bond. This cleavage releases pregnenolone and 4-methylpentanal

(isocaproaldehyde).[2][3]
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Cholesterol CYP11A1 (P450scc)

Pregnenolone

4-Methylpentanal
(Isocaproaldehyde)

Steroidogenesis
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological Sample (e.g., Plasma)

Spike with 4-Methylpentanal-d7 (Internal Standard)

Liquid-Liquid or Solid-Phase Extraction

Evaporation and Reconstitution

Inject into LC-MS/MS

Chromatographic Separation

Mass Spectrometric Detection (MRM)

Quantification using
Analyte/IS Peak Area Ratio

Concentration of Endogenous
4-Methylpentanal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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